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Compound of Interest

Compound Name: Butoxyoxirane

Cat. No.: B15176276 Get Quote

Technical Guide: Physical Properties of Butyl
Glycidyl Ether
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of butyl glycidyl ether (BGE), specifically its viscosity and density. The information

herein is intended to support research, development, and quality control activities where BGE

is utilized as a reactive diluent, solvent, or chemical intermediate.

Quantitative Physical Properties
The viscosity and density of butyl glycidyl ether are critical parameters for handling,

formulation, and reaction modeling. The following table summarizes these key physical

properties at standard temperature.

Physical Property Value Temperature (°C) Units

Viscosity 2.0[1] 25 cP (mPa·s)

1.36[2] 25 mPa·s

Density 0.91[3][4][5][6][7][8] 25 g/cm³ (g/mL)
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Experimental Protocols
Accurate and reproducible measurement of physical properties is paramount. The following

sections detail standardized experimental protocols for determining the viscosity and density of

liquids such as butyl glycidyl ether.

Viscosity Measurement: Rotational Viscometry
Principle: Rotational viscometers measure the torque required to rotate a spindle immersed in a

fluid at a constant speed. The resistance to this rotation is proportional to the viscosity of the

fluid.

Apparatus:

Rotational Viscometer (e.g., Brookfield or similar)

Appropriate spindle and guard leg

Temperature-controlled water bath or chamber

Beaker or sample container

Calibrated thermometer

Procedure:

Instrument Setup and Calibration:

Ensure the viscometer is level and calibrated according to the manufacturer's instructions

using certified viscosity standards.

Select a spindle and rotational speed appropriate for the expected viscosity of butyl

glycidyl ether. For a low-viscosity liquid like BGE, a small-volume spindle and a higher

rotational speed may be suitable.

Sample Preparation and Temperature Control:
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Place a sufficient volume of butyl glycidyl ether into a clean, dry beaker to immerse the

spindle to the marked level.

Submerge the beaker in the temperature-controlled bath set to 25°C (or the desired

temperature).

Allow the sample to equilibrate to the target temperature for at least 30 minutes. Monitor

the temperature with a calibrated thermometer.

Measurement:

Attach the selected spindle to the viscometer.

Carefully lower the rotating spindle into the center of the sample until it is immersed to the

proper depth as indicated by the mark on the spindle shaft. Avoid trapping air bubbles.

Start the viscometer motor at the pre-selected speed.

Allow the reading to stabilize. This may take 30-60 seconds.

Record the viscosity reading from the instrument display. For analog instruments, record

the torque reading and apply the appropriate conversion factor for the spindle and speed

used.

It is recommended to take multiple readings and report the average.

Density Measurement: Pycnometry
Principle: A pycnometer is a flask with a precisely known volume. The density of a liquid is

determined by accurately measuring the mass of the liquid that fills the pycnometer.

Apparatus:

Pycnometer (Gay-Lussac or similar) with a ground-glass stopper containing a capillary tube

Analytical balance (readable to at least 0.1 mg)

Temperature-controlled water bath
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Calibrated thermometer

Cleaning solvents (e.g., acetone, deionized water)

Procedure:

Cleaning and Calibration of the Pycnometer:

Thoroughly clean the pycnometer and its stopper with a suitable solvent and then with

deionized water. Dry it completely.

Accurately weigh the clean, dry, and empty pycnometer with its stopper on the analytical

balance (m_empty).

Fill the pycnometer with deionized water of a known temperature. Insert the stopper,

allowing excess water to exit through the capillary.

Place the filled pycnometer in a temperature-controlled water bath at 25°C until it reaches

thermal equilibrium.

Remove the pycnometer from the bath and carefully dry the exterior.

Weigh the pycnometer filled with water (m_water).

The volume of the pycnometer (V) at 25°C can be calculated using the density of water at

that temperature.

Sample Measurement:

Empty and thoroughly dry the calibrated pycnometer.

Fill the pycnometer with butyl glycidyl ether. Insert the stopper, allowing the excess liquid

to expel through the capillary.

Thermostatically control the filled pycnometer at 25°C in the water bath.

Remove the pycnometer, dry the exterior, and weigh it (m_sample).
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Calculation:

The mass of the butyl glycidyl ether is calculated as: m_BGE = m_sample - m_empty.

The density (ρ) of butyl glycidyl ether is then calculated using the formula: ρ = m_BGE / V.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for determining the key physical

properties of butyl glycidyl ether.
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Caption: Workflow for determining the viscosity and density of butyl glycidyl ether.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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